Cas no 1070886-96-2 (Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate)

Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate is a fluorinated aromatic ester with a nitro and methyl substituent, offering unique reactivity for synthetic applications. Its trifluoromethyl group enhances electron-withdrawing properties, making it valuable in nucleophilic substitution reactions and as a building block for pharmaceuticals or agrochemicals. The methyl ester functionality provides versatility for further derivatization, while the nitro group facilitates reduction or substitution reactions. This compound is particularly useful in the synthesis of complex molecules requiring selective functionalization. Its stability under standard conditions ensures reliable handling and storage, making it a practical intermediate for research and industrial processes.
Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate structure
1070886-96-2 structure
Product Name:Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate
CAS No:1070886-96-2
MF:C10H8F3NO4
MW:263.170033454895
MDL:MFCD34474909
CID:5320271
PubChem ID:140161460
Update Time:2025-05-21

Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate
    • Z3326040581
    • Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate
    • MDL: MFCD34474909
    • Inchi: 1S/C10H8F3NO4/c1-5-7(10(11,12)13)3-6(9(15)18-2)4-8(5)14(16)17/h3-4H,1-2H3
    • InChI Key: PTTSVIJOELCWKY-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=O)OC)C=C(C=1C)[N+](=O)[O-])(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 339
  • XLogP3: 2.9
  • Topological Polar Surface Area: 72.1

Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28320830-0.05g
methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate
1070886-96-2 95.0%
0.05g
$81.0 2025-03-21
Enamine
EN300-28320830-0.1g
methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate
1070886-96-2 95.0%
0.1g
$120.0 2025-03-21
Enamine
EN300-28320830-0.25g
methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate
1070886-96-2 95.0%
0.25g
$172.0 2025-03-21
Enamine
EN300-28320830-0.5g
methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate
1070886-96-2 95.0%
0.5g
$320.0 2025-03-21
Enamine
EN300-28320830-1.0g
methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate
1070886-96-2 95.0%
1.0g
$428.0 2025-03-21
Enamine
EN300-28320830-2.5g
methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate
1070886-96-2 95.0%
2.5g
$838.0 2025-03-21
Enamine
EN300-28320830-5.0g
methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate
1070886-96-2 95.0%
5.0g
$1240.0 2025-03-21
Enamine
EN300-28320830-10.0g
methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate
1070886-96-2 95.0%
10.0g
$1839.0 2025-03-21
Enamine
EN300-28320830-1g
methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate
1070886-96-2 95%
1g
$671.0 2023-09-07
Enamine
EN300-28320830-5g
methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate
1070886-96-2 95%
5g
$1945.0 2023-09-07

Additional information on Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate

Research Brief on Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate (CAS: 1070886-96-2)

Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate (CAS: 1070886-96-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and nitro functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The unique electronic and steric properties imparted by the trifluoromethyl group make this compound a valuable scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate as a precursor for the synthesis of novel kinase inhibitors. The study highlighted the compound's role in facilitating the introduction of the trifluoromethyl group into heterocyclic systems, which is crucial for enhancing the metabolic stability and binding affinity of potential drug candidates. The researchers employed a multi-step synthetic route, starting from commercially available materials, to achieve high yields of the target compound. Spectroscopic techniques, including NMR and mass spectrometry, were used to confirm the structure and purity of the synthesized intermediates.

Another recent application of Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate was reported in the context of agrochemical research. A 2022 study in Pest Management Science demonstrated its utility as a building block for the development of new herbicides. The nitro and trifluoromethyl groups were found to enhance the herbicidal activity by interfering with the photosynthetic electron transport chain in target weeds. The study also noted the compound's favorable environmental profile, as it exhibited lower toxicity to non-target organisms compared to traditional herbicides.

From a mechanistic perspective, the reactivity of Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate has been the subject of several computational and experimental studies. Density functional theory (DFT) calculations have provided insights into the electronic effects of the substituents on the aromatic ring, explaining the compound's propensity for nucleophilic aromatic substitution reactions. These findings have practical implications for the design of more efficient synthetic protocols and the optimization of reaction conditions in industrial settings.

In conclusion, Methyl 4-methyl-3-nitro-5-(trifluoromethyl)benzoate (CAS: 1070886-96-2) continues to be a versatile and valuable compound in both pharmaceutical and agrochemical research. Its unique structural features and reactivity profile make it an indispensable tool for chemists and biologists alike. Future research is expected to further explore its potential in emerging areas such as targeted drug delivery and sustainable agriculture.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm